Cas no 1804235-01-5 (2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1804235-01-5
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 4976419
• Update Time: 2025-10-30

2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10BrF3OS/c1-6(12)10(16)7-3-4-8(11(13,14)15)9(5-7)17-2/h3-6H,1-2H3
• InChI Key： PVFFYOVXPPKYGN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=C(C=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804235-01-5)

2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1804235-01-5, belongs to a class of molecules that exhibit intriguing chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of this compound consists of a brominated propanone moiety linked to a trifluoromethylated phenyl ring with a methylthio substituent at the 3-position. This arrangement imparts distinct electronic and steric characteristics, which are highly relevant for its reactivity and biological activity. The presence of both bromine and trifluoromethyl groups enhances its utility as an intermediate in synthetic chemistry, particularly in cross-coupling reactions and functional group transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing trifluoromethyl groups. The trifluoromethyl moiety is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a cornerstone in drug design. For instance, drugs such as moltenecamycin and erlotinib incorporate trifluoromethyl groups to enhance their therapeutic efficacy. The compound under discussion (CAS No. 1804235-01-5) leverages this feature, offering a promising platform for the synthesis of next-generation pharmaceuticals.

The bromo substituent in the molecule further extends its synthetic utility. Bromine is a versatile halogen that participates in various organic transformations, including Suzuki-Miyaura coupling, Heck reaction, and radical-mediated processes. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates. The combination of a bromine atom with the aforementioned structural motifs makes this compound an attractive building block for medicinal chemists.

Moreover, the methylthio group at the 3-position of the phenyl ring introduces sulfur into the molecule, which can influence both its electronic properties and biological interactions. Sulfur-containing compounds are widely recognized for their role in medicinal chemistry due to their ability to engage with biological targets such as enzymes and receptors. For example, thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a methylthio group into the structure of 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804235-01-5) may thus contribute to its pharmacological activity by modulating interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies using quantum mechanical methods have demonstrated that the electronic distribution around the bromine atom and the trifluoromethyl group significantly influences the reactivity of this compound. These insights are crucial for designing efficient synthetic routes and optimizing reaction conditions. Additionally, molecular modeling techniques have been employed to explore potential binding modes of this molecule with biological targets, providing valuable guidance for drug discovery efforts.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a critical role in numerous disease pathways. The unique structural features of 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804235-01-5), particularly its ability to engage with hydrophobic pockets and aromatic residues, make it a candidate for designing PPI modulators. Such inhibitors could offer therapeutic advantages over traditional small-molecule drugs by providing higher specificity and reduced side effects.

In conclusion, 2-Bromo-1-(3-(methylthio)-4-(trifluoromethyl)phenyl)propan-1-one represents a compelling chemical entity with significant potential in pharmaceutical research. Its structural composition, characterized by key motifs such as bromine, trifluoromethylation, and methylthio substitution, positions it as a versatile intermediate for synthesizing novel drug candidates. Ongoing research efforts are expected to further elucidate its pharmacological properties and applications in drug development pipelines.